Cas no 2172294-04-9 (5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione)

• Product Name: 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione
• CAS No: 2172294-04-9
• MF: C₁₃H₂₄O₄S
• MW: 276.392263412476
• CID: 6109362
• PubChem ID: 165527733
• Update Time: 2025-06-14

5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione
• EN300-1459387
• 2172294-04-9
• 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione

• Inchi： 1S/C13H24O4S/c1-13(2,3)12-6-4-10(5-7-12)11-8-16-18(14,15)17-9-11/h10-12H,4-9H2,1-3H3
• InChI Key： CENBBALIWOCPQQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCC(CO1)C1CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 276.13953042g/mol
• Monoisotopic Mass: 276.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61Ų

Additional information on 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione

Comprehensive Analysis of 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione (CAS No. 2172294-04-9): Properties, Applications, and Innovations

The chemical compound 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione (CAS No. 2172294-04-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science and specialty chemistry. This sulfur-containing heterocycle features a dioxathiane core modified with a tert-butylcyclohexyl substituent, making it a subject of interest for researchers exploring novel functional additives and high-performance polymers.

In the context of current industry trends, 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione aligns with the growing demand for sustainable chemical solutions and green chemistry innovations. Its molecular architecture suggests potential as a stabilizer or catalyst component in polymer systems, particularly where thermal stability and oxidation resistance are required. The tert-butyl group contributes steric hindrance, while the dioxathiane-dione moiety may offer interesting reactivity patterns for further derivatization.

From a synthetic chemistry perspective, the preparation of CAS 2172294-04-9 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure the integrity of the dioxathiane ring system. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy (particularly 13C and 1H NMR), mass spectrometry, and X-ray crystallography to confirm the stereochemistry and purity of the material. These analytical challenges reflect the compound's structural complexity and the precision required in its synthesis.

The potential applications of 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione extend to several cutting-edge fields. In material science, researchers are investigating its use as a building block for advanced polymer composites, where its unique structure could impart desirable mechanical or thermal properties. The pharmaceutical industry has shown interest in related dioxathiane derivatives for their potential biological activity, though specific studies on this compound remain limited. Additionally, the specialty chemicals sector values such structurally complex molecules for their potential as intermediates in the synthesis of more sophisticated architectures.

Environmental and safety considerations for CAS 2172294-04-9 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this compound. Storage should be in a cool, dry place, protected from moisture and strong oxidizers to maintain stability of the dioxathiane-dione functionality.

Recent patent literature reveals growing intellectual property activity surrounding dioxathiane derivatives, particularly in applications related to polymer modification and specialty coatings. The tert-butylcyclohexyl substitution pattern in 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione offers interesting possibilities for tuning solubility and compatibility in various matrices, making it potentially valuable for formulation chemists working on performance materials.

For researchers considering working with CAS 2172294-04-9, several key questions frequently arise in scientific discussions: What are the optimal conditions for handling and storing this sensitive heterocyclic compound? How does the steric bulk of the tert-butyl group influence reactivity patterns? What spectroscopic signatures are most diagnostic for this structure? These inquiries reflect the practical challenges and scientific curiosity surrounding this interesting molecule.

Looking forward, the development of 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione and related compounds will likely benefit from advances in computational chemistry and predictive modeling. Quantum mechanical calculations could help elucidate the electronic structure and potential reactivity hotspots of this molecule, guiding synthetic chemists in designing new derivatives. The growing emphasis on molecular design and structure-property relationships in materials science suggests this compound may find niche applications where its specific structural features provide unique advantages.

In conclusion, 5-(4-Tert-butylcyclohexyl)-1,3,2lambda6-dioxathiane-2,2-dione (CAS No. 2172294-04-9) represents an intriguing case study in modern specialty chemical development. Its combination of a sterically hindered cyclohexyl group with a dioxathiane-dione core creates opportunities for innovation across multiple disciplines. As research continues to uncover the full potential of this and related structures, they may emerge as valuable tools in the chemist's toolkit for addressing complex material challenges in an increasingly sophisticated technological landscape.